REACTION_CXSMILES
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[OH:1][C:2]1[CH:10]=[C:9]([N+:11]([O-:13])=[O:12])[CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].C(N=C=N[CH2:19][CH2:20][CH2:21]N(C)C)C.ON1C2C=CC=C[C:29]=2N=N1.C(=O)([O-])O.[Na+]>C(O)(C)(C)C.C(N(CC)CC)C>[OH:1][C:2]1[CH:10]=[C:9]([N+:11]([O-:13])=[O:12])[CH:8]=[CH:7][C:3]=1[C:4]([O:6][C:20]([CH3:21])([CH3:29])[CH3:19])=[O:5] |f:3.4|
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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OC1=C(C(=O)O)C=CC(=C1)[N+](=O)[O-]
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Name
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Quantity
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6.4 g
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Type
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reactant
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Smiles
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C(C)N=C=NCCCN(C)C
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Name
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Quantity
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3.7 g
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Type
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reactant
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Smiles
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ON1N=NC2=C1C=CC=C2
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(C)(C)(C)O
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Name
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Quantity
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7.6 mL
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Type
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solvent
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the mixture was stirred overnight at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate
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Type
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WASH
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Details
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The obtained organic layer was washed with saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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Type
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CUSTOM
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Details
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the solvent was evaporated under reduced pressure
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (hexane/ethyl acetate)
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Reaction Time |
8 (± 8) h |
Name
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Type
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product
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Smiles
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OC1=C(C(=O)OC(C)(C)C)C=CC(=C1)[N+](=O)[O-]
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Type | Value | Analysis |
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AMOUNT: MASS | 2.3 g | |
YIELD: CALCULATEDPERCENTYIELD | 35.2% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |